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Compound of Interest

Compound Name: 2-hydroxy-N,N-dimethylacetamide

Cat. No.: B178382

For Researchers, Scientists, and Drug Development Professionals

While the formal historical discovery of 2-hydroxy-N,N-dimethylacetamide is not prominently
documented in scientific literature, its existence as a research chemical suggests its
emergence from the systematic exploration of functionalized amide derivatives. Its synthesis
and properties can be understood within the broader context of the development of N,N-
disubstituted amides, a class of compounds with significant industrial and pharmaceutical
applications. This technical guide provides a comprehensive overview of its likely synthetic
origins, physicochemical properties, and the experimental protocols for its preparation, based
on established principles of organic chemistry.

Physicochemical Properties

Key physicochemical data for 2-hydroxy-N,N-dimethylacetamide are summarized below. For
comparative context, data for the well-characterized parent compound, N,N-dimethylacetamide
(DMAC), is also included.
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Property Zjhydroxy-N,N- - N,N-Dimethylacetamide
dimethylacetamide (DMAC)

Molecular Formula CaHsNO2[1] CaHsNOJ2]

Molecular Weight 103.12 g/mol [1] 87.12 g/mol [2]

CAS Number 14658-93-6[1] 127-19-5[2]

Appearance Solid Colorless liquid[2]

Boiling Point Not reported 165.1 °C[2]

Melting Point Not reported -20 °C[2]

Density Not reported 0.937 g/mL[2]

Solubility Not reported Miscible with water[2]

Plausible Synthetic Pathway and Experimental
Protocol

The synthesis of 2-hydroxy-N,N-dimethylacetamide can be logically deduced from standard
amidation reactions. A highly probable route involves the reaction of a glycolic acid derivative
with dimethylamine.

Reaction Scheme:

The most direct synthetic route is the amidation of glycolic acid or its ester derivative with
dimethylamine. This reaction is analogous to the industrial production of N,N-
dimethylacetamide from acetic acid and dimethylamine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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